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Compound of Interest

Compound Name: Span 40

L  Get Quote

Cat. No.: B10781940

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Span 40 (Sorbitan
Monopalmitate). It includes detailed procedural guidance on personal protective equipment,
handling protocols, and disposal plans to ensure laboratory safety and operational efficiency.

Physical and Chemical Properties

Span 40 is a non-ionic surfactant used as an emulsifier and stabilizer in various applications.[1]
[2] It is a pale yellow to light yellow waxy solid at room temperature.[1]

Property Value

Synonyms Sorbitan monopalmitate, Sorbitan palmitate[1][3]

CAS Number

26266-57-9[1][4]

Molecular Formula

C22H4206[1][4]

Molecular Weight 402.57 g/mol [4]
Melting Point 46-55°C[1][5]
Insoluble in cold water; dispersible in warm
Solubility water. Soluble in ethanol, methanol, ether, and
other organic solvents when heated.[1][3]
HLB Value 6.7[1]
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Hazard Identification and Personal Protective Equipment
(PPE)

While Span 40 is generally not classified as a hazardous substance, some safety data sheets
indicate it may cause skin, eye, and respiratory irritation.[3][4][6][7] Therefore, adherence to
standard laboratory safety protocols and the use of appropriate PPE is essential.

Hazard Recommended PPE

Chemical-resistant gloves (e.qg., nitrile or
Skin Contact neoprene).[4][8] A disposable gown or clean lab

coat should be worn.[8]

Safety glasses with side shields or safety

Eye Contact
goggles.[4][9]

For operations that may generate dust, use a
) dust mask (e.g., N95) or work in a well-
Inhalation of Dust . )
ventilated area, preferably with local exhaust

ventilation.[4]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely handling Span 40 in a laboratory
setting.

Preparation and Area Setup

e Ensure the work area is clean and uncluttered.

« If significant dust is anticipated, perform the work in a fume hood or an area with local

exhaust ventilation.[4]
o Assemble all necessary equipment and materials before starting.

» Verify that an eyewash station and safety shower are readily accessible.

Donning Personal Protective Equipment (PPE)
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Put on a lab coat or gown.

Wear safety glasses or goggles.[4]

Put on chemical-resistant gloves.[4]

If weighing fine powder and dust is likely, wear a dust mask.[4]

Weighing and Transferring

o Carefully scoop or pour Span 40 from its container to avoid generating dust.
e Use a clean, dedicated spatula or scoop.
« If heating is required to melt the waxy solid, do so in a well-ventilated area.

» Close the container tightly after use.

Post-Handling

o Clean the work area and any equipment used.
» Properly remove and dispose of gloves.

» Wash hands thoroughly with soap and water after handling the substance.[6]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Wash the affected area with soap and plenty of
Skin Contact water.[4][10] If skin irritation occurs, seek

medical advice.[6][7]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) . L

do. Continue rinsing.[6][7] If eye irritation

persists, get medical advice/attention.[6][7]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration.[4] If respiratory

irritation occurs, call a doctor.[6][7]

Rinse mouth with water. Do NOT induce
Ingestion vomiting.[4][10] Seek medical advice if you feel
unwell.[6][7][10]

Disposal Plan

e Unused Product: Dispose of surplus and non-recyclable solutions by offering them to a
licensed disposal company.[4]

» Contaminated Packaging: Dispose of as unused product.[4]

o General Guidance: Follow all local, regional, and national regulations for chemical waste
disposal.[6] Do not allow the material to enter drains or water courses.[10]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling Span 40 in a
laboratory environment.
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Caption: Workflow for the safe handling of Span 40.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Span 40]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10781940#personal-protective-equipment-for-
handling-span-40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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